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  3. 5-imino-6-({1-[3-(4-methoxyphenoxy)propyl]-1H-indol-3-yl}methylene)-2-methyl-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one
5-imino-6-({1-[3-(4-methoxyphenoxy)propyl]-1H-indol-3-yl}methylene)-2-methyl-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one 5-imino-6-({1-[3-(4-methoxyphenoxy)propyl]-1H-indol-3-yl}methylene)-2-methyl-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC1053153
InChI: InChI=1S/C26H24N4O3S/c1-17-15-30-24(27)22(25(31)28-26(30)34-17)14-18-16-29(23-7-4-3-6-21(18)23)12-5-13-33-20-10-8-19(32-2)9-11-20/h3-4,6-11,14-16,27H,5,12-13H2,1-2H3/b22-14-,27-24?
SMILES: CC1=CN2C(=N)C(=CC3=CN(C4=CC=CC=C43)CCCOC5=CC=C(C=C5)OC)C(=O)N=C2S1
Molecular Formula: C26H24N4O3S
Molecular Weight: 472.6 g/mol

5-imino-6-({1-[3-(4-methoxyphenoxy)propyl]-1H-indol-3-yl}methylene)-2-methyl-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC1053153

Molecular Formula: C26H24N4O3S

Molecular Weight: 472.6 g/mol

* For research use only. Not for human or veterinary use.

5-imino-6-({1-[3-(4-methoxyphenoxy)propyl]-1H-indol-3-yl}methylene)-2-methyl-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C26H24N4O3S
Molecular Weight 472.6 g/mol
IUPAC Name (6Z)-5-imino-6-[[1-[3-(4-methoxyphenoxy)propyl]indol-3-yl]methylidene]-2-methyl-[1,3]thiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C26H24N4O3S/c1-17-15-30-24(27)22(25(31)28-26(30)34-17)14-18-16-29(23-7-4-3-6-21(18)23)12-5-13-33-20-10-8-19(32-2)9-11-20/h3-4,6-11,14-16,27H,5,12-13H2,1-2H3/b22-14-,27-24?
Standard InChI Key KPOPPEJIAXLDJD-NEAWXCLQSA-N
Isomeric SMILES CC1=CN2C(=N)/C(=C/C3=CN(C4=CC=CC=C43)CCCOC5=CC=C(C=C5)OC)/C(=O)N=C2S1
SMILES CC1=CN2C(=N)C(=CC3=CN(C4=CC=CC=C43)CCCOC5=CC=C(C=C5)OC)C(=O)N=C2S1
Canonical SMILES CC1=CN2C(=N)C(=CC3=CN(C4=CC=CC=C43)CCCOC5=CC=C(C=C5)OC)C(=O)N=C2S1

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